Cas no 921814-50-8 (2-(naphthalen-1-yl)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide)

• Product Name: 2-(naphthalen-1-yl)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide
• CAS No: 921814-50-8
• MF: C₂₀H₁₆N₂O₂
• MW: 316.353244781494
• CID: 6325548
• PubChem ID: 41683664
• Update Time: 2025-06-13

2-(naphthalen-1-yl)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(naphthalen-1-yl)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide
• 921814-50-8
• 2-(naphthalen-1-yl)-N-(2-oxoindolin-5-yl)acetamide
• 2-naphthalen-1-yl-N-(2-oxo-1,3-dihydroindol-5-yl)acetamide
• AKOS024632243
• F2257-0298

• Inchi： 1S/C20H16N2O2/c23-19(11-14-6-3-5-13-4-1-2-7-17(13)14)21-16-8-9-18-15(10-16)12-20(24)22-18/h1-10H,11-12H2,(H,21,23)(H,22,24)
• InChI Key： HQKUXPNEXDAWLD-UHFFFAOYSA-N
• SMILES： O=C1CC2C=C(C=CC=2N1)NC(CC1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 316.121177757g/mol
• Monoisotopic Mass: 316.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-(naphthalen-1-yl)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide

Comprehensive Overview of 2-(Naphthalen-1-yl)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide (CAS No. 921814-50-8)

2-(Naphthalen-1-yl)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide (CAS No. 921814-50-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound combines a naphthalene moiety with an indole-derived acetamide group, making it a subject of interest for drug discovery and medicinal chemistry. Researchers are particularly intrigued by its potential role in modulating biological pathways, including enzyme inhibition and receptor binding, which aligns with current trends in targeted therapy development.

The molecular structure of 2-(Naphthalen-1-yl)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide features a naphthalene ring linked to an acetamide group, which is further connected to a 2-oxoindoline scaffold. This arrangement provides a versatile platform for chemical modifications, enabling researchers to explore structure-activity relationships (SAR) for optimizing pharmacological properties. The presence of both aromatic and heterocyclic components enhances its potential for interactions with biological targets, a key consideration in modern drug design.

In recent years, the scientific community has shown growing interest in naphthalene-based compounds and indole derivatives, as evidenced by frequent searches for terms like "naphthalene medicinal uses" and "indole acetamide applications." These trends reflect broader curiosity about heterocyclic chemistry and its role in addressing unmet medical needs. The compound’s CAS No. 921814-50-8 is often queried alongside keywords such as "synthetic methods" and "biological activity," highlighting its relevance in both academic and industrial settings.

From a synthetic chemistry perspective, 2-(Naphthalen-1-yl)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide can be prepared through multi-step organic reactions, including amide coupling and cyclization strategies. Researchers frequently investigate its purity and stability using advanced analytical techniques like HPLC and NMR spectroscopy, ensuring reproducibility for further studies. The compound’s solubility and bioavailability are also critical parameters under investigation, as these factors influence its suitability for therapeutic applications.

Beyond its chemical attributes, this compound intersects with popular topics in biomedical research, such as "small molecule inhibitors" and "kinase modulation." These areas are highly searched in academic databases, underscoring the demand for novel compounds with precise mechanisms of action. The 2-oxoindoline segment, in particular, is associated with bioactive molecules that exhibit anti-inflammatory and neuroprotective effects, making it a focal point for neurodegenerative disease research.

In summary, 2-(Naphthalen-1-yl)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide (CAS No. 921814-50-8) represents a compelling case study in the intersection of organic chemistry and drug development. Its structural complexity and potential biological activities align with contemporary scientific inquiries, offering opportunities for innovation in therapeutic agent design. As research progresses, this compound may contribute to advancements in precision medicine and molecular targeting, addressing some of the most pressing challenges in healthcare today.